Cas no 163268-12-0 (4-Piperidinamine, 1-(3,3-diphenylpropyl)-N-methyl-)

• Product name: 4-Piperidinamine, 1-(3,3-diphenylpropyl)-N-methyl-
• CAS No: 163268-12-0
• MF: C₂₁H₂₈N₂
• MW: 308.46042
• CID: 1342748
• PubChem ID: 18381985

4-Piperidinamine, 1-(3,3-diphenylpropyl)-N-methyl- Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinamine, 1-(3,3-diphenylpropyl)-N-methyl-
• 1-(3,3-diphenylpropyl)-4-methylaminopiperidine
• SCHEMBL3639939
• 1-(3,3-Diphenylpropyl)-N-methyl-4-piperidinamine
• KSOISZOSMKURPJ-UHFFFAOYSA-N
• 163268-12-0
• DB-210987
• 4-methylamino-1-(3,3-diphenylpropyl)piperidine

• Inchi： InChI=1S/C21H28N2/c1-22-20-12-15-23(16-13-20)17-14-21(18-8-4-2-5-9-18)19-10-6-3-7-11-19/h2-11,20-22H,12-17H2,1H3
• InChI Key： KSOISZOSMKURPJ-UHFFFAOYSA-N
• SMILES： CNC1CCN(CC1)CCC(C2=CC=CC=C2)C3=CC=CC=C3

Computed Properties

• Exact Mass: 308.22544
• Monoisotopic Mass: 308.225248902g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3Ų
• XLogP3: 4.2

Experimental Properties

• PSA: 15.27